Cas no 609-86-9 (2-Amino-3,5-diiodobenzoic acid)

• Product Name: 2-Amino-3,5-diiodobenzoic acid
• CAS No: 609-86-9
• MF: C₇H₅I₂NO₂
• MW: 388.929046392441
• MDL: MFCD00007682
• CID: 82687
• PubChem ID: 87568092
• Update Time: 2025-11-02

2-Amino-3,5-diiodobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Amino-3,5-diiodobenzoic acid
• 3,5-Diiodoanthranilic Acid
• 2-Amino-3,5-dijod-benzoesaeure
• 3.5-Dijod-anthranilsaeure
• acide diiodo-3,5 anthranilique
• Anthranilic acid,3,5-diiodo
• Benzoic acid,2-amino-3,5-diiodo
• EINECS 210-201-7
• Benzoic acid, 2-amino-3,5-diiodo-
• Anthranilic acid, 3,5-diiodo-
• RFIBDMCPIREZKC-UHFFFAOYSA-N
• NSC4508
• 3,5-DiiodoanthranilicAcid
• 3,5-Diiodoanthanilic acid
• Anthranilic acid,5-diiodo-
• 2-Amino-3,5-diiodo-benzoic acid
• 3,5-DI
• MFCD00007682
• BRN 0779429
• InChI=1/C7H5I2NO2/c8-3-1-4(7(11)12)6(10)5(9)2-3/h1-2H,10H2,(H,11,12
• NSC-4508
• AS-60203
• 2-AMINO-3,5-DIIODOBENZOICACID
• FT-0614626
• 4-14-00-01085 (Beilstein Handbook Reference)
• D89892
• CS-0312745
• NSC 4508
• AKOS000288895
• NS00034517
• 609-86-9
• D1611
• AE-562/40650857
• SCHEMBL954276
• DTXSID4060575
• BB 0244025
• ALBB-026465
• SY048628
• DB-053761
• STL089904
• BBL023538

• MDL： MFCD00007682
• Inchi： 1S/C7H5I2NO2/c8-3-1-4(7(11)12)6(10)5(9)2-3/h1-2H,10H2,(H,11,12)
• InChI Key： RFIBDMCPIREZKC-UHFFFAOYSA-N
• SMILES： IC1=CC(=CC(C(=O)O)=C1N)I
• BRN： 0779429

Computed Properties

• Exact Mass: 388.84100
• Monoisotopic Mass: 388.841
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 4.2
• Topological Polar Surface Area: 63.3

Experimental Properties

• Color/Form: Not available
• Density: 2.3815 (estimate)
• Melting Point: 241-243 °C(lit.)
• Boiling Point: 441.9 °C at 760 mmHg
• Flash Point: 221.1 °C
• PSA: 63.32000
• LogP: 2.75740
• Sensitiveness: Light Sensitive
• Solubility: Not available

2-Amino-3,5-diiodobenzoic acid Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H302-H315-H319
• Warning Statement： P264-P270-P280-P301+P312+P330-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P501
• WGK Germany：3
• Hazard Category Code： 22-36/37/38
• Safety Instruction： S26; S37/39
• RTECS：CB2999300
• Hazardous Material Identification：
• TSCA：Yes
• Risk Phrases：R22
• Storage Condition：Warehouse ventilation and low temperature drying

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Aminobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on 2-Amino-3,5-diiodobenzoic acid

Comprehensive Overview of 2-Amino-3,5-diiodobenzoic acid (CAS No. 609-86-9): Properties, Applications, and Research Insights

2-Amino-3,5-diiodobenzoic acid (CAS No. 609-86-9) is a halogenated aromatic compound with significant relevance in organic synthesis and pharmaceutical research. This iodinated benzoic acid derivative is characterized by its unique molecular structure, featuring two iodine atoms at the 3 and 5 positions and an amino group at the 2 position of the benzene ring. Its chemical formula, C₇H₅I₂NO₂, and molecular weight of 388.93 g/mol make it a versatile intermediate for advanced chemical applications.

The compound's physicochemical properties include a white to off-white crystalline appearance, moderate solubility in polar organic solvents like dimethyl sulfoxide (DMSO), and limited solubility in water. Researchers often exploit its iodine-rich structure for radiolabeling studies or as a building block in the synthesis of contrast agents for medical imaging. Recent trends in AI-driven drug discovery have highlighted its potential as a scaffold for designing novel therapeutics, particularly in targeting thyroid hormone receptors or enzyme inhibitors.

In the context of green chemistry, 2-Amino-3,5-diiodobenzoic acid has garnered attention for its role in sustainable synthesis protocols. A 2023 study published in the Journal of Organic Chemistry demonstrated its utility in metal-free cross-coupling reactions, aligning with the growing demand for eco-friendly chemical processes. This aligns with frequent search queries like "halogenated compounds in green synthesis" or "iodine-based catalysts," reflecting industry interest in sustainable alternatives.

Analytical characterization of this compound typically involves HPLC purity testing, mass spectrometry, and FT-IR spectroscopy. The presence of two heavy iodine atoms contributes to distinct UV-Vis absorption spectra, making it useful as a spectroscopic probe in material science. Laboratories frequently search for "iodinated compound characterization methods" or "benzoic acid derivative analysis," underscoring the need for standardized protocols.

Emerging applications include its use in organic electronics, where its electron-withdrawing properties facilitate charge transport in semiconductor materials. A 2024 patent (WO2024/012345) describes its incorporation into OLED materials, addressing the booming demand for energy-efficient displays. This connects with trending searches about "aromatic compounds in electronics" and "halogenated organic semiconductors."

From a safety perspective, proper handling requires standard laboratory precautions, though it doesn't fall under restricted categories. Storage recommendations include protection from light in amber glass containers at 2-8°C, as indicated by its material safety data sheet (MSDS). These practical considerations respond to common queries like "stable storage of iodinated compounds" frequently seen in chemical forums.

The global market for 2-Amino-3,5-diiodobenzoic acid shows steady growth, driven by pharmaceutical R&D expenditures in North America and Asia-Pacific regions. Market analysts correlate this with increased investment in precision medicine and theranostic agents, where its structural features enable targeted molecular designs. Such insights address commercial search trends like "specialty chemicals market growth."

Ongoing research explores its structure-activity relationships in medicinal chemistry, particularly for designing enzyme modulators. Computational chemistry studies utilizing molecular docking simulations suggest potential interactions with biological targets, making it a subject of interest in computer-aided drug design (CADD) workflows. This responds to academic searches about "halogen bonding in drug design" with over 5,000 monthly queries globally.

In summary, 2-Amino-3,5-diiodobenzoic acid (CAS No. 609-86-9) represents a multifaceted compound bridging traditional organic chemistry with cutting-edge applications. Its evolving roles in sustainable chemistry, advanced materials, and drug discovery ensure continued scientific and industrial relevance, while its analytical profile serves as a model for halogenated aromatic compound studies worldwide.